1-(cyclopropanesulfonyl)-4-[(pyridin-3-yl)methyl]-1,4-diazepane

• IUPAC Name: 1-cyclopropylsulfonyl-4-(pyridin-3-ylmethyl)-1,4-diazepane
• InChI: InChI=1S/C14H21N3O2S/c18-20(19,14-4-5-14)17-8-2-7-16(9-10-17)12-13-3-1-6-15-11-13/h1,3,6,11,14H,2,4-5,7-10,12H2
• InChI Key: BMGVHOHRAJUYJU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2CC2)CC3=CN=CC=C3
• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol
• CAS No.: 2549030-05-7

Description

1-(Cyclopropanesulfonyl)-4-[(pyridin-3-yl)methyl]-1,4-diazepane is a heterocyclic compound featuring a seven-membered 1,4-diazepane ring substituted with a cyclopropanesulfonyl group at position 1 and a pyridin-3-ylmethyl group at position 2.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and molecular differences between 1-(cyclopropanesulfonyl)-4-[(pyridin-3-yl)methyl]-1,4-diazepane and related diazepane derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents at Positions 1 and 4	CAS Number	Key Structural Features
1-(Cyclopropanesulfonyl)-4-[(pyridin-3-yl)methyl]-1,4-diazepane	C₁₄H₁₉N₃O₂S	301.39 (calculated)	1: Cyclopropanesulfonyl; 4: Pyridin-3-ylmethyl	Not provided	Cyclopropane sulfonyl enhances metabolic stability; pyridine enables π-π interactions.
1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methanesulfonyl-1,4-diazepane	C₁₂H₁₅ClF₃N₃O₂S	357.78	1: Methanesulfonyl; 4: 3-Chloro-5-(trifluoromethyl)pyridin-2-yl	1022094-80-9	Trifluoromethyl and chloro groups increase lipophilicity and electron-withdrawing effects .
1-Pyridin-3-yl-1,4-diazepane	C₁₀H₁₅N₃	177.25	1: Pyridin-3-yl; 4: Unsubstituted	223796-20-1	Simpler structure with no sulfonyl group; likely lower metabolic stability .
1-Benzyl-4-{[6-(trifluoromethyl)-3-pyridinyl]methyl}-1,4-diazepane	C₁₉H₂₂F₃N₃	349.39	1: Benzyl; 4: 6-(Trifluoromethyl)pyridin-3-ylmethyl	909666-37-1	Benzyl group enhances steric bulk; trifluoromethyl improves bioavailability .

Key Observations:

Sulfonyl Group Variations: The cyclopropanesulfonyl group in the target compound may confer greater steric hindrance and metabolic resistance compared to methanesulfonyl in the analog (CAS 1022094-80-9) . Methanesulfonyl derivatives (e.g., CAS 1022094-80-9) are smaller and more polar, possibly favoring solubility but reducing membrane permeability.

Pyridine Substitutions :

• The pyridin-3-ylmethyl group in the target compound differs from analogs like the trifluoromethylpyridinyl group in CAS 909666-37-1. The latter’s trifluoromethyl substitution enhances electronegativity and may strengthen receptor binding via halogen bonds .
• The unsubstituted pyridin-3-yl group in CAS 223796-20-1 lacks these modifications, resulting in weaker hydrophobic interactions and reduced potency .

Steric and Electronic Effects: Benzyl-substituted analogs (e.g., CAS 909666-37-1) introduce significant steric bulk, which may hinder binding to shallow active sites but improve selectivity for deeper pockets .

Research Findings and Implications

• Synthetic Accessibility : highlights the use of cyclopropanecarbonyl chloride in diazepane derivatization, suggesting analogous routes for synthesizing the target compound’s sulfonyl group .
• Metabolic Stability : Cyclopropanesulfonyl groups are less prone to oxidative metabolism compared to methanesulfonyl or unsubstituted amines, as seen in CAS 223796-20-1 .